Cas no 30185-68-3 (Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel-)

• Product Name: Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel-
• CAS No: 30185-68-3
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 311959
• PubChem ID: 59830
• Update Time: 2025-06-03

Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel-
• 3-amino-2-phenylbutan-2-ol
• THREO-3-AMINO-2-PHENYLBUTAN-2-OL
• Threo-(1)-3-amino-2-phenylbutan-2-ol
• EINECS 250-085-5
• AKOS004118056
• 30185-68-3
• 73917-84-7
• NS00050964
• CS-0356274
• EN300-256352
• DTXSID80952578

• Inchi： 1S/C10H15NO/c1-8(11)10(2,12)9-6-4-3-5-7-9/h3-8,12H,11H2,1-2H3
• InChI Key： XWXGOKGZVMEGGA-UHFFFAOYSA-N
• SMILES： OC(C)(C1C=CC=CC=1)C(C)N

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.047
• Boiling Point: 299.9°C at 760 mmHg
• Flash Point: 135.2°C
• Refractive Index: 1.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel-

Comprehensive Analysis of Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- (CAS No. 30185-68-3)

Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- (CAS No. 30185-68-3) is a chiral compound with significant applications in pharmaceutical and chemical research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The compound's (1R)-1-aminoethyl and a-methyl substituents contribute to its distinct properties, which are often explored in asymmetric synthesis and drug development.

In recent years, the demand for chiral compounds like Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- has surged due to their role in producing enantiomerically pure drugs. Researchers and pharmaceutical companies are increasingly focusing on green chemistry and sustainable synthesis methods to minimize environmental impact. This aligns with global trends emphasizing eco-friendly manufacturing and reduced carbon footprint.

The compound's CAS No. 30185-68-3 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and catalysis. Users often inquire about its synthetic routes, spectroscopic data, and applications in drug discovery. These queries highlight the growing interest in chiral auxiliaries and stereoselective reactions.

From a technical perspective, Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- exhibits notable stability under standard conditions, making it suitable for various laboratory-scale and industrial processes. Its optical activity and stereochemical purity are critical parameters for researchers aiming to achieve high yields and selectivity in their reactions.

Another area of interest is the compound's potential role in biocatalysis and enzyme-mediated synthesis. With advancements in biotechnology, there is a push to explore bio-based pathways for producing chiral intermediates. This approach not only enhances efficiency but also aligns with the principles of circular economy and waste reduction.

In summary, Benzenemethanol, a-[(1R)-1-aminoethyl]-a-methyl-, (aS)-rel- (CAS No. 30185-68-3) is a versatile compound with broad applications in pharmaceutical research, asymmetric synthesis, and green chemistry. Its unique structural features and growing relevance in sustainable practices make it a subject of ongoing scientific exploration.